Cas no 914096-51-8 (4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione)

• Product Name: 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione
• CAS No: 914096-51-8
• MF: C₇H₇N₅S
• MW: 193.228978395462
• CID: 6467377
• Update Time: 2025-06-20

4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(5-pyrimidinyl)-

• Inchi： 1S/C7H7N5S/c1-12-6(10-11-7(12)13)5-2-8-4-9-3-5/h2-4H,1H3,(H,11,13)
• InChI Key： YMVZBTMRXPWYOJ-UHFFFAOYSA-N
• SMILES： N1=C(C2=CN=CN=C2)N(C)C(=S)N1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 306.3±34.0 °C(Predicted)
• pka: 7.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione

Professional Introduction to Compound with CAS No. 914096-51-8 and Product Name: 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione

The compound identified by the CAS number 914096-51-8 and the product name 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of multiple functional groups, including a pyrimidine ring and a thione moiety, makes this compound a promising candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione structure is particularly intriguing because it combines elements known to interact with biological targets in a synergistic manner. The pyrimidine ring is a common structural motif in many bioactive molecules, while the triazole and thione functionalities add additional layers of chemical diversity. This combination suggests that the compound may exhibit unique pharmacological properties that could make it valuable in treating various diseases.

One of the most exciting aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play crucial roles in cell signaling pathways. Aberrant kinase activity is implicated in numerous diseases, including cancer, inflammatory disorders, and neurological conditions. The 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione scaffold has been shown to interact with kinase active sites through hydrogen bonding and hydrophobic interactions. This interaction can lead to the inhibition of kinase activity, thereby disrupting abnormal cell signaling and potentially reversing disease progression.

Recent studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on several kinases, including Janus kinases (JAKs) and tyrosine kinases (TyKs). These kinases are known to be involved in the pathogenesis of autoimmune diseases and cancer. In preclinical models, compounds with similar structures have shown promise in reducing inflammation and inhibiting tumor growth. The thione group in the molecule is particularly noteworthy, as it has been shown to enhance binding affinity to target proteins by forming disulfide bonds or participating in redox reactions.

The synthesis of 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making it more feasible for large-scale production and further investigation.

In addition to its potential as a kinase inhibitor, 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione may also exhibit other biological activities. For instance, the pyrimidine ring can interact with nucleic acids or other biomolecules, leading to effects on gene expression or enzyme function. The triazole ring is another important feature that can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. These factors must be carefully considered during drug development to ensure optimal therapeutic efficacy.

The growing body of research on this class of compounds underscores their importance in modern drug discovery. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can rapidly identify promising candidates for further testing. These computational methods allow for the rapid evaluation of thousands of molecules based on their predicted interactions with biological targets. This approach has significantly accelerated the drug discovery process and led to the identification of several novel therapeutic agents.

Future studies on 4-Methyl-3-pyrimidin-5-yl-1H-1,2,4-triazole-5-thione should focus on understanding its mechanism of action in greater detail. This will involve both in vitro experiments using cell-based assays and in vivo studies in animal models. By elucidating how the compound interacts with its targets and affects cellular processes, researchers can gain valuable insights into its potential therapeutic applications. Additionally, exploring analogues of this compound may reveal new chemical entities with enhanced potency or reduced toxicity.

The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel molecules like 4-Methyl-3-pyrimidin-5-ylyl-H,-1,H,-2,H,-4-triazole--thione, while biologists provide insights into how these compounds interact with living systems. Pharmacologists help translate preclinical findings into clinical applications by evaluating drug efficacy and safety profiles. This interdisciplinary approach is essential for bringing new therapies from bench to bedside efficiently.

In conclusion,914096--51--8and its corresponding product name,4-Methyl--3-pyrimidin--5-ylyl-H,-1,H,-2,H,-4-triazole--thione, represent a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology,autoimmune diseases,and inflammatory disorders among others.. The structural features of this compound make it an attractive candidate for further exploration,and ongoing research promises to uncover new insights into its pharmacological properties.. As our understanding grows,this class of molecules will continue to play an important role in shaping future drug development strategies..